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Compound of Interest

Compound Name: PR-104 sodium

Cat. No.: B11930732

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the dose-limiting toxicities (DLTs) of the

hypoxia-activated prodrug PR-104, as observed in clinical trials. The following question-and-

answer format directly addresses potential issues and offers guidance for experimental design

and interpretation.

Frequently Asked Questions (FAQs)
Q1: What are the primary dose-limiting toxicities associated with PR-104 administration?

A1: The most consistently reported dose-limiting toxicities for PR-104 across various clinical

trial settings are related to myelosuppression. Specifically, thrombocytopenia (a low platelet

count) and neutropenia (a low neutrophil count) are the most common DLTs.[1][2][3] Fatigue

and infections, sometimes associated with neutropenia (neutropenic fever), have also been

identified as DLTs.[2][3][4]

Q2: At what dose levels do these toxicities typically occur?

A2: The dose at which DLTs manifest is dependent on the administration schedule and whether

PR-104 is given as a single agent or in combination with other chemotherapeutics. For detailed
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information, please refer to the data tables below.

Q3: How is PR-104 administered in clinical trials?

A3: PR-104 is typically administered as an intravenous (IV) infusion over one hour.[2][4][5] The

dosing schedule has varied between trials, with common regimens being once every three

weeks or on days 1, 8, and 15 of a 28-day cycle.[2][3]

Q4: What is the mechanism behind PR-104's toxicity?

A4: PR-104 is a "pre-prodrug" that is rapidly converted in the body to PR-104A.[2][6][7] PR-

104A is then metabolized into its active, DNA cross-linking forms (PR-104H and PR-104M)

under two main conditions:

Hypoxia: In the low-oxygen environment of solid tumors, one-electron reductases, such as

cytochrome P450 oxidoreductase, activate PR-104A.[2][6][8]

Aerobic conditions via AKR1C3: The enzyme aldo-keto reductase 1C3 (AKR1C3) can

activate PR-104A independently of oxygen levels.[2][9][10]

The resulting active metabolites cause DNA damage, leading to cell death. The toxicity

observed in healthy tissues, particularly the bone marrow, is thought to be related to the

hypoxic nature of the bone marrow microenvironment and the expression of AKR1C3 in

hematopoietic progenitor cells.[7][9]

Troubleshooting Guide
Issue: Unexpectedly severe myelosuppression is observed at a planned dose.

Possible Causes & Solutions:

Patient-specific factors: Individual patient metabolism and bone marrow reserve can

influence toxicity. Consider implementing stricter eligibility criteria, such as adequate baseline

hematological function.[11][12]

Drug-drug interactions: If PR-104 is used in combination, the other agent may exacerbate

myelosuppression.
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Recommendation: When combining PR-104 with other myelosuppressive agents like

docetaxel, prophylactic use of granulocyte colony-stimulating factor (G-CSF) can help

manage neutropenia and may allow for dose escalation of PR-104.[3][4]

High AKR1C3 expression: Tissues with high expression of the AKR1C3 enzyme may be

more susceptible to PR-104 toxicity, even in normoxic conditions.

Recommendation: If feasible, assess AKR1C3 expression levels in preclinical models to

stratify for potential sensitivity.

Issue: Delayed and prolonged thrombocytopenia is observed.

Possible Causes & Solutions:

Inherent drug toxicity profile: Clinical data indicates that PR-104-induced thrombocytopenia

can have a delayed onset and protracted recovery.[1][2]

Recommendation: Extend the monitoring period for platelet counts in your experimental

design. For clinical trial design, this characteristic may limit the duration of continuous

weekly dosing.[1][2]

Quantitative Data Summary
The following tables summarize the dose-limiting toxicities of PR-104 in various clinical trial

settings.

Table 1: Dose-Limiting Toxicities of Single-Agent PR-104
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Dosing
Schedule

Dose Level
(mg/m²)

DLTs
Observed

Number of
Patients with
DLTs

Reference

Weekly (Days 1,

8, 15 of a 28-day

cycle)

540

Grade 4

Thrombocytopeni

a

1 of 6 [1][2]

900

Grade 4

Thrombocytopeni

a and

Neutropenia

2 of 4 [1][2]

Every 3 weeks 1100 Grade 3 Fatigue 1 of 6 [5][13]

1400

Febrile

Neutropenia,

Infection with

normal absolute

neutrophil count

2 of 3 [13]

Table 2: Dose-Limiting Toxicities of PR-104 in Combination Therapy (21-day cycle)
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Combination
Agent

PR-104 Dose
Level (mg/m²)

DLTs
Observed

Maximum
Tolerated Dose
(MTD) of PR-
104 (mg/m²)

Reference

Gemcitabine

(800 mg/m²)
275

Grade 4

Thrombocytopeni

a

140 [3][4]

Docetaxel (60

mg/m²)
200

Grade 3

Neutropenic

Fever

<200 [3][4]

Docetaxel (60

mg/m²) + G-CSF
Not specified

Thrombocytopeni

a, Neutropenic

Fever, Fatigue

770 [3][4]

Docetaxel (75

mg/m²) + G-CSF
Not specified

Thrombocytopeni

a, Neutropenic

Fever, Fatigue

≥770 [3][4]

Experimental Protocols & Methodologies
PR-104 Administration Protocol (Weekly Dosing)

A lyophilized cake of 400 mg of PR-104 is reconstituted with sterile water for injection. This is

further diluted in 250 mL of 5% dextrose in water and administered as an intravenous infusion

over one hour on days 1, 8, and 15 of a 28-day treatment cycle.[2] Prophylactic anti-emetics

are recommended.[2]

Toxicity Assessment

Toxicity is graded according to the National Cancer Institute Common Terminology Criteria for

Adverse Events (CTCAE). Dose-limiting toxicity is typically assessed during the first cycle of

treatment (e.g., the first four weeks).[2]

Visualizations
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PR-104 Activation and Mechanism of Action
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Caption: PR-104 activation pathway and mechanism of action.
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General Clinical Trial Workflow for PR-104
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Caption: General workflow for a Phase I clinical trial of PR-104.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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